Ethyl 5-acetyl-4-methyl-2-{[2,2,2-trichloro-1-(isobutyrylamino)ethyl]amino}-3-thiophenecarboxylate

• Molecular Formula: C16H21Cl3N2O4S
• Molecular Weight: 443.8 g/mol
• IUPAC Name: ethyl 5-acetyl-4-methyl-2-[[2,2,2-trichloro-1-(2-methylpropanoylamino)ethyl]amino]thiophene-3-carboxylate
• InChI: InChI=1S/C16H21Cl3N2O4S/c1-6-25-14(24)10-8(4)11(9(5)22)26-13(10)21-15(16(17,18)19)20-12(23)7(2)3/h7,15,21H,6H2,1-5H3,(H,20,23)
• InChI Key: UXILBUOBLIMHFF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)C)NC(C(Cl)(Cl)Cl)NC(=O)C(C)C

Description

Ethyl 5-acetyl-4-methyl-2-{[2,2,2-trichloro-1-(isobutyrylamino)ethyl]amino}-3-thiophenecarboxylate is a complex organic compound with the molecular formula C16H21Cl3N2O4S. It is known for its unique structure, which includes a thiophene ring, a trichloroethyl group, and an isobutyrylamino group. This compound is often used in early discovery research due to its rare and unique chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Ethyl 5-acetyl-4-methyl-2-{[2,2,2-trichloro-1-(isobutyrylamino)ethyl]amino}-3-thiophenecarboxylate involves multiple steps. The process typically starts with the preparation of the thiophene ring, followed by the introduction of the acetyl and methyl groups. The trichloroethyl group is then added through a series of chlorination reactions. Finally, the isobutyrylamino group is introduced via an amination reaction .

Industrial Production Methods: the general approach would involve scaling up the laboratory synthesis methods, ensuring proper handling of reagents and maintaining reaction conditions to achieve high yields and purity .

Chemical Reactions Analysis

Types of Reactions: Ethyl 5-acetyl-4-methyl-2-{[2,2